Cas no 4813-03-0 (4-Pyridinecarboxylicacid, 2-ethylidenehydrazide)
4813-03-0 structure
Product Name:4-Pyridinecarboxylicacid, 2-ethylidenehydrazide
CAS No:4813-03-0
MF:C8H9N3O
MW:163.176561117172
CID:331247
PubChem ID:9574229
Update Time:2025-04-19
4-Pyridinecarboxylicacid, 2-ethylidenehydrazide Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinecarboxylicacid, 2-ethylidenehydrazide
- (E)-3-hydrazinyl-1-pyridin-4-ylprop-2-en-1-one
- 4-Pyridinecarboxylicacid,ethylidenehydrazide(9CI)
- Acetaldehyde isonicotinoyl hydrazone
- ethylidene-isoniazid
- SCHEMBL9975264
- N-[(E)-ethylideneamino]pyridine-4-carboxamide
- INH MeCHO deriv
- CHEMBL345923
- N'-Ethylideneisonicotinohydrazide
- 2-Ethylidene isonicotinic acid hydrazide
- 4813-03-0
- 4-pyridinecarboxylic acid ethylidene hydrazide
-
- Inchi: 1S/C8H9N3O/c1-2-10-11-8(12)7-3-5-9-6-4-7/h2-6H,1H3,(H,11,12)/b10-2+
- InChI Key: NKUKPVYHVDNGNF-WTDSWWLTSA-N
- SMILES: O=C(C1C=CN=CC=1)N/N=C/C
Computed Properties
- Exact Mass: 163.07467
- Monoisotopic Mass: 163.074562
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68
- XLogP3: 0.1
Experimental Properties
- Density: 1.192
- Boiling Point: 349.2°Cat760mmHg
- Flash Point: 165°C
- Refractive Index: 1.59
- PSA: 68.01
4-Pyridinecarboxylicacid, 2-ethylidenehydrazide Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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